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Compound of Interest

Compound Name: 2-Amino-6-nitrobenzothiazole

Cat. No.: B160904 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2-
Amino-6-nitrobenzothiazole (CAS No. 6285-57-0). The information is compiled from Safety

Data Sheets (SDS), regulatory information, and available toxicological studies to ensure safe

laboratory practices.

Hazard Identification and Classification
2-Amino-6-nitrobenzothiazole is classified as a hazardous substance. The following table

summarizes its classification under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).
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Hazard Class Category
Hazard Statement
(H-code)

Signal Word

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
Warning

Acute Toxicity, Dermal 4
H312: Harmful in

contact with skin
Warning

Acute Toxicity,

Inhalation

(dusts/mists)

4
H332: Harmful if

inhaled
Warning

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
Warning

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation
Warning

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
Warning

Precautionary Statements (P-codes): P261, P280, P301+P312, P302+P352, P304+P340,

P305+P351+P338[1][2].

Toxicological Data
While specific oral LD50 and inhalation LC50 values for 2-Amino-6-nitrobenzothiazole are

not readily available in the public domain, its GHS classification as Category 4 for these routes

indicates a moderate level of acute toxicity. The available quantitative data for dermal toxicity is

presented below.

Parameter Species Route Value
Classificati
on

Reference

Acute Dermal

LD50
Rabbit Dermal

>2000 mg/kg

body weight
Not Classified [3]
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Experimental Protocols
The safety classifications of 2-Amino-6-nitrobenzothiazole are based on standard

toxicological testing protocols, likely following OECD guidelines. Below are detailed

methodologies for key experiments.

Acute Dermal Toxicity Study (as per OECD Guideline
402)

Objective: To determine the acute dermal median lethal dose (LD50) of the test substance.

Test Animals: Healthy, young adult rabbits (one male and one female initially).

Dosage: A single dose of 2000 mg/kg body weight is applied to the intact skin.

Procedure:

The test substance is applied uniformly over a shaved area of approximately 10% of the

body surface.

The application site is covered with a porous gauze dressing and a non-irritating tape,

creating a semi-occluded dressing.

The exposure period is 24 hours.

After exposure, any residual test substance is removed.

Observations:

Animals are observed for mortality, clinical signs of toxicity, and behavioral changes

immediately after dosing and periodically for 14 days.

Body weights are recorded before the test and weekly thereafter.

At the end of the observation period, a gross necropsy is performed on all animals.

Results for 2-Amino-6-nitrobenzothiazole: No mortality was observed, and the acute

dermal LD50 was determined to be greater than 2000 mg/kg. No signs of dermal irritation
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were noted[3].

Acute Skin Irritation/Corrosion Study (as per OECD
Guideline 404)

Objective: To assess the potential of a substance to cause skin irritation or corrosion.

Test Animals: Three young adult New Zealand White rabbits.

Procedure:

A 0.5 mL (liquid) or 0.5 g (solid) dose of the test substance is applied to a small area of

shaved, intact skin.

The application site is covered with a semi-occlusive dressing for a 4-hour exposure

period.

After exposure, the dressing and any remaining test substance are removed.

Observations:

The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.

Dermal reactions are scored according to a standardized grading system.

Results for 2-Amino-6-nitrobenzothiazole: No dermal corrosion or irritation was observed

in any of the tested animals. The skin irritation score was calculated as "0.00" for all animals,

leading to the conclusion that the substance is not classified as a skin irritant under GHS

criteria[4].

Bacterial Reverse Mutation Test (Ames Test) (as per
OECD Guideline 471)

Objective: To assess the mutagenic potential of a chemical by its ability to induce reverse

mutations in amino acid-requiring strains of Salmonella typhimurium and Escherichia coli.

Methodology:
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Tester Strains: A set of bacterial strains with known mutations in the histidine (S.

typhimurium) or tryptophan (E. coli) operon are used.

Exposure: The test substance, at various concentrations, is mixed with the bacterial tester

strains in the presence and absence of a metabolic activation system (S9 mix from rat

liver).

Plating: The mixture is plated on a minimal agar medium that lacks the specific amino acid

required by the tester strain.

Evaluation:

The plates are incubated for 48-72 hours.

The number of revertant colonies (colonies that have regained the ability to synthesize the

required amino acid) is counted.

A substance is considered mutagenic if it causes a dose-dependent increase in the

number of revertant colonies compared to the negative control.

Specific Results for 2-Amino-6-nitrobenzothiazole: While the SDS for this compound states

"Mutagenic Effects: No information available", the general class of nitroaromatic compounds

is known to have mutagenic potential, often following metabolic activation[5]. Specific Ames

test results for 2-Amino-6-nitrobenzothiazole were not found in the reviewed literature.

Safety and Handling Precautions
First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. Get medical

attention if you feel unwell[3].

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes. Get medical attention[3].

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention[3][6].

Ingestion

Clean mouth with water. Do NOT induce

vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell[3][6].

Fire-Fighting Measures
Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, or chemical

foam[3].

Specific Hazards: When heated to decomposition, it may emit toxic fumes of carbon

monoxide, carbon dioxide, nitrogen oxides (NOx), and sulfur oxides[3].

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear[3].

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation. Do not breathe dust[3].

Environmental Precautions: Should not be released into the environment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0595-0005/attachment_7.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0595-0005/attachment_7.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0595-0005/attachment_7.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9237992/
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0595-0005/attachment_7.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9237992/
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0595-0005/attachment_7.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0595-0005/attachment_7.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0595-0005/attachment_7.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0595-0005/attachment_7.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containment and Cleanup: Sweep up and shovel into suitable containers for disposal. Avoid

generating dust[3].

Handling and Storage
Handling: Avoid contact with skin and eyes. Do not breathe dust. Wash hands thoroughly

after handling. Do not eat, drink, or smoke when using this product[3].

Storage: Keep in a dry, cool, and well-ventilated place. Keep the container tightly closed.

Store away from incompatible materials[3].

Incompatible Materials: Strong oxidizing agents and strong acids.

Exposure Controls and Personal Protection
Engineering Controls: Use only outdoors or in a well-ventilated area. Ensure that eyewash

stations and safety showers are close to the workstation location.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Hand Protection: Wear protective gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear protective clothing.

Respiratory Protection: When dusts are generated, a NIOSH/MSHA approved respirator is

recommended.

Physical and Chemical Properties
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Property Value

Appearance Yellow to orange crystalline powder

Molecular Formula C₇H₅N₃O₂S

Molecular Weight 195.20 g/mol

Melting Point 247 - 252 °C (476.6 - 485.6 °F)

Boiling Point No information available

Flash Point No information available

Solubility in Water Insoluble

Stability and Reactivity
Reactivity: No information available.

Chemical Stability: Stable under normal conditions[3].

Conditions to Avoid: Incompatible products.

Incompatible Materials: Strong oxidizing agents, Strong acids[3].

Hazardous Decomposition Products: Nitrogen oxides (NOx), Carbon monoxide (CO),

Carbon dioxide (CO2), Sulfur oxides[3].

Logical Relationships and Workflows
The following diagrams illustrate key safety workflows for handling 2-Amino-6-
nitrobenzothiazole.
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Exposure Event
Immediate First Aid

Medical Attention

Inhalation
Move to Fresh Air

Artificial Respiration if needed

Skin Contact
Wash with Soap & Water

Remove Contaminated Clothing

Eye Contact Rinse with Water (15 min)
Remove Contact Lenses

Ingestion Rinse Mouth
Do NOT Induce Vomiting

Seek Medical Attention

If feeling unwell

If irritation persists

If irritation persists

If feeling unwell

Click to download full resolution via product page

First Aid Response to Exposure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b160904?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Ensure Adequate Ventilation

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Avoid Dust Formation

Sweep or Shovel Spill

Place in Suitable, Closed
Container for Disposal

Dispose of Waste According
to Regulations

Click to download full resolution via product page

Accidental Spill Cleanup Procedure
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Metabolic Activation (e.g., in Liver)

Cellular Toxicity

2-Amino-6-nitrobenzothiazole
(Nitroaromatic Compound)

Enzymatic Nitroreduction
(e.g., by Nitroreductases)

Enters Cell Formation of Reactive Intermediates
(Nitroso, Hydroxylamine derivatives)

Formation of DNA Adducts

Generation of Reactive
Oxygen Species (ROS)

Mutagenesis / Genotoxicity
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General Toxicological Pathway for Nitroaromatic Compounds

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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